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Compound of Interest

Compound Name: PIM-35

Cat. No.: B137230 Get Quote

Comprehensive searches for the selectivity profile of a compound referred to as "PIM-35"

against monoamine transporters such as the serotonin transporter (SERT), norepinephrine

transporter (NET), and dopamine transporter (DAT) have yielded no specific results. Currently,

there is no publicly available experimental data to detail the binding affinity or inhibitory

concentrations (IC50) of a molecule designated "PIM-35" in relation to these critical

neurotransmitter transporters.

The initial search aimed to gather information on PIM-35's selectivity, including its binding

affinity and potential inhibitory effects on SERT, NET, and DAT. However, the search results did

not contain any references to a compound with this name being tested against monoamine

transporters. The results did provide general information about the Plasma Membrane

Monoamine Transporter (PMAT) and the selectivity profiles of other known inhibitors, but no

data specific to "PIM-35" was found.

Consequently, it is not possible to create a comparison guide, including data tables,

experimental protocols, or visualizations, for a compound for which no research data is

available in the public domain. Further investigation would be required to ascertain if "PIM-35"

is an internal designation for a compound not yet described in scientific literature, or if the

name is incorrect. Without primary data on PIM-35, a comparative analysis of its selectivity

profile against other monoamine transporter inhibitors cannot be performed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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